Cas no 2168295-32-5 (5-bromo-2-(thiolan-3-yloxy)pyrimidine)

• Product Name: 5-bromo-2-(thiolan-3-yloxy)pyrimidine
• CAS No: 2168295-32-5
• MF: C₈H₉BrN₂OS
• MW: 261.138859510422
• CID: 5324765
• Update Time: 2025-06-12

5-bromo-2-(thiolan-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-bromo-2-[(tetrahydro-3-thienyl)oxy]-
• 5-bromo-2-(thiolan-3-yloxy)pyrimidine

• Inchi： 1S/C8H9BrN2OS/c9-6-3-10-8(11-4-6)12-7-1-2-13-5-7/h3-4,7H,1-2,5H2
• InChI Key： PDTIHWXZIJOLFS-UHFFFAOYSA-N
• SMILES： C1(OC2CCSC2)=NC=C(Br)C=N1

Additional information on 5-bromo-2-(thiolan-3-yloxy)pyrimidine

Research Brief on 5-bromo-2-(thiolan-3-yloxy)pyrimidine (CAS: 2168295-32-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-bromo-2-(thiolan-3-yloxy)pyrimidine (CAS: 2168295-32-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound combines a pyrimidine core with a tetrahydrothiophene (thiolane) moiety, offering unique structural features that make it particularly interesting for drug discovery and biological probe development. Recent studies have focused on its potential as a versatile building block for kinase inhibitors and other therapeutic agents targeting protein-protein interactions.

Structural analysis reveals that the bromine atom at the 5-position of the pyrimidine ring provides an excellent handle for further functionalization through cross-coupling reactions, while the thiolan-3-yloxy group introduces both steric bulk and potential hydrogen-bonding capabilities. This combination has been exploited in several recent medicinal chemistry campaigns to develop selective inhibitors for challenging biological targets. The compound's balanced lipophilicity (clogP ~2.1) and moderate molecular weight (~245 Da) make it particularly attractive for fragment-based drug discovery approaches.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-bromo-2-(thiolan-3-yloxy)pyrimidine as a core structure for developing selective CDK9 inhibitors. The team systematically modified the scaffold at multiple positions, achieving nanomolar potency while maintaining excellent selectivity over other CDK family members. The thiolane moiety was found to play a crucial role in binding affinity by occupying a unique hydrophobic pocket in the ATP-binding site.

Another significant application was reported in Chemical Science (2022), where the compound served as a key intermediate in the synthesis of covalent inhibitors targeting cysteine residues in KRAS G12C mutants. The bromine atom allowed efficient introduction of electrophilic warheads through palladium-catalyzed cross-coupling, while the thiolane oxygen participated in critical hydrogen bonding with the protein backbone. This work has opened new avenues for addressing previously "undruggable" oncogenic targets.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 5-bromo-2-(thiolan-3-yloxy)pyrimidine. A 2023 Organic Process Research & Development publication detailed a scalable, chromatography-free synthesis route with 78% overall yield, addressing previous challenges in large-scale production. The new method employs continuous flow chemistry for the key coupling step between 5-bromo-2-chloropyrimidine and thiolan-3-ol, significantly improving safety profile and reproducibility.

Ongoing research is exploring the compound's potential in PROTAC (proteolysis targeting chimera) design, where its balanced physicochemical properties and multiple functionalization points make it an ideal candidate for linker attachment. Preliminary results presented at the 2023 ACS National Meeting showed promising degradation efficiency when incorporated into CRBN-based PROTACs targeting BRD4.

As the field of targeted protein degradation continues to expand, 5-bromo-2-(thiolan-3-yloxy)pyrimidine is positioned to play an increasingly important role in chemical biology tool development and drug discovery. Its unique combination of synthetic versatility and favorable physicochemical properties ensures it will remain a valuable scaffold for addressing challenging biological targets in the coming years.